Cas no 825649-89-6 (Benzonitrile, 4-bromo-2-(phenylthio)-)

Benzonitrile, 4-bromo-2-(phenylthio)- structure
825649-89-6 structure
Product Name:Benzonitrile, 4-bromo-2-(phenylthio)-
CAS No:825649-89-6
MF:C13H8BrNS
MW:290.178320884705
CID:687669
PubChem ID:57725302
Update Time:2025-04-19

Benzonitrile, 4-bromo-2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-bromo-2-(phenylthio)-
    • 4-bromo-2-phenylsulfanylbenzonitrile
    • 4-Bromo-2-(phenylsulfanyl)benzonitrile
    • 4-Bromo-2-phenylsulfanyl-benzonitrile
    • SCHEMBL490380
    • XKBLBIZKQJLWOL-UHFFFAOYSA-N
    • DTXSID30727773
    • 825649-89-6
    • Inchi: 1S/C13H8BrNS/c14-11-7-6-10(9-15)13(8-11)16-12-4-2-1-3-5-12/h1-8H
    • InChI Key: XKBLBIZKQJLWOL-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C#N)=C(C=1)SC1C=CC=CC=1

Computed Properties

  • Exact Mass: 288.95608g/mol
  • Monoisotopic Mass: 288.95608g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 49.1Ų
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